Cas no 6304-81-0 (diethyl N-[(4-methylphenyl)sulfonyl]glutamate)

• Product name: diethyl N-[(4-methylphenyl)sulfonyl]glutamate
• CAS No: 6304-81-0
• MF: C₁₆H₂₃NO₆S
• MW: 357.421923875809
• CID: 2626491
• PubChem ID: 238658

diethyl N-[(4-methylphenyl)sulfonyl]glutamate Chemical and Physical Properties

Names and Identifiers

• diethyl N-[(4-methylphenyl)sulfonyl]glutamate
• p-Toluolsulfonsaeure-< (1-methoxy-ethyliden)-amid> ; N-(Toluol-4-sulfonyl)-acetimidsaeure-methylester; N-(Toluol-4-sulfonyl)-L-glutaminsaeure-diaethylester; N-(Toluol-4-sulfonyl)-L-glutaminsaeure-5-hydrazid; N-(Toluol-4-sulfonyl)-DL-threonin; AGN-PC-00KYSC; N-(toluene-4-sulfonyl)-L-glutamic acid diethyl ester; N-(toluene-4-sulfonyl)-DL-threonine; Ethanimidic acid, N-[(4-methylphenyl)sulfonyl]-, methyl ester; N-(toluene-4-sulfonyl)
• 6304-81-0
• NSC43130
• NSC-43130

• Inchi： InChI=1S/C16H23NO6S/c1-4-22-15(18)11-10-14(16(19)23-5-2)17-24(20,21)13-8-6-12(3)7-9-13/h6-9,14,17H,4-5,10-11H2,1-3H3
• InChI Key： ALFGIFHISQNDJG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 357.12469
• Monoisotopic Mass: 357.12460863Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 98.77
• LogP: 3.02000